Cas no 439814-84-3 (2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)-)

2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- is a versatile heterocyclic aldehyde compound featuring a pyridine core functionalized with a dimethoxymethyl group at the 5-position. This structural motif imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The dimethoxymethyl group enhances stability while allowing selective deprotection or further functionalization under controlled conditions. Its pyridine scaffold contributes to coordination properties, useful in ligand design for catalysis. The compound's well-defined reactivity profile and compatibility with diverse synthetic transformations make it a practical intermediate for constructing complex molecular architectures. Proper handling under inert conditions is recommended due to its aldehyde functionality.

2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- structure

439814-84-3 structure

Product Name:2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)-

CAS No:439814-84-3

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:3987270

Update Time:2025-10-19

2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)-
- Inchi： 1S/C9H11NO3/c1-12-9(13-2)7-3-4-8(6-11)10-5-7/h3-6,9H,1-2H3
- InChI Key： YEQACLFUKXYKLF-UHFFFAOYSA-N
- SMILES： C1(C=O)=NC=C(C(OC)OC)C=C1

2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-45441948-1.0g	5-(dimethoxymethyl)pyridine-2-carbaldehyde	439814-84-3	95%	1.0g	$0.0	2023-01-09

2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161

Additional information on 2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)-

2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- (CAS No 439814-84-3)

2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)-, also known by its CAS registry number CAS No 439814-84-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom, and it incorporates a carboxaldehyde group at the 2-position and a dimethoxymethyl substituent at the 5-position. The unique combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- is characterized by the presence of the pyridine ring, which is inherently aromatic and provides stability to the molecule. The carboxaldehyde group (-CHO) at the 2-position introduces reactivity due to the electrophilic nature of the carbonyl carbon, while the dimethoxymethyl group (-CH(OCH3)2) at the 5-position adds steric bulk and electron-donating effects through the methoxy groups. These features make the compound versatile for participation in various chemical reactions, including condensation reactions, cross-coupling reactions, and other transformations that are pivotal in organic synthesis.

Recent studies have highlighted the potential of CAS No 439814-84-3 as a building block in drug discovery and materials development. For instance, researchers have explored its role in constructing bioactive molecules with potential therapeutic applications. The compound's ability to undergo nucleophilic addition reactions has been leveraged to synthesize complex heterocyclic structures that mimic natural products with pharmacological relevance.

In addition to its role in drug discovery, 2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- has found applications in materials science, particularly in the development of advanced polymers and functional materials. Its reactivity allows for controlled polymerization processes, leading to materials with tailored properties such as high thermal stability or enhanced mechanical strength.

The synthesis of CAS No 439814-84-3 typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production.

In conclusion, 2-Pyridinecarboxaldehyde, 5-(dimethoxymethyl)- (CAS No 439814-84-3) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and reactivity continue to drive innovation across diverse scientific disciplines, underscoring its importance as a key intermediate in both academic research and industrial applications.